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Compound of Interest

Compound Name:
2-[4-(2-

Methoxyethoxy)phenyl]acetonitrile

CAS No.: 352547-54-7

Cat. No.: B2576475

Get Quote

Comprehensive Characterization of 2-[4-(2-
Methoxyethoxy)phenyl]acetonitrile
Application Note & Protocol Guide
Introduction & Strategic Context
2-[4-(2-Methoxyethoxy)phenyl]acetonitrile (CAS: 352547-54-7) is a critical High-Value

Pharmaceutical Intermediate (HVPI) used in the synthesis of advanced bioactive small

molecules. Structurally, it serves as a lipophilic, ether-linked scaffold often found in tyrosine

kinase inhibitors and next-generation beta-adrenergic receptor antagonists.

Its structural integrity—specifically the stability of the nitrile group (-CN) and the ether linkage (-

O-CH₂-CH₂-O-CH₃)—is paramount for downstream API yield. The primary quality risks

associated with this molecule are hydrolysis of the nitrile to the corresponding amide or acid,

and incomplete alkylation during synthesis.
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This guide provides a validated analytical framework to ensure the material meets the stringent

specifications required for GMP manufacturing.

Physicochemical Profile
Property Specification / Value

Chemical Name 2-[4-(2-Methoxyethoxy)phenyl]acetonitrile

CAS Number 352547-54-7

Molecular Formula C₁₁H₁₃NO₂

Molecular Weight 191.23 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in Acetonitrile, Methanol, DCM;

Insoluble in Water

Melting Point 58°C - 62°C (Typical)

Key Functional Groups Nitrile (IR: ~2240 cm⁻¹), Ether (IR: ~1250 cm⁻¹)

Analytical Workflow Visualization
The following diagram outlines the logical flow for complete characterization, from raw material

receipt to final release testing.
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Figure 1: Step-wise analytical workflow ensuring comprehensive material characterization

before release.

Protocol A: HPLC-UV Purity & Assay (The "Gold
Standard")
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This method is the workhorse for determining assay potency and quantifying related

substances. It utilizes a C18 stationary phase with a gradient elution to separate the polar

hydrolysis degradants from the lipophilic parent compound.

4.1 Chromatographic Conditions
Instrument: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance).

Column: Agilent Zorbax Eclipse Plus C18, 150 x 4.6 mm, 3.5 µm (or equivalent).

Rationale: The 3.5 µm particle size offers a balance between resolution and backpressure,

suitable for routine QC.

Mobile Phase A: 0.1% Phosphoric Acid (H₃PO₄) in Water.

Rationale: Acidic pH (~2.5) suppresses the ionization of potential acidic impurities (like

phenylacetic acid derivatives), ensuring sharp peak shapes.

Mobile Phase B: Acetonitrile (HPLC Grade).

Flow Rate: 1.0 mL/min.[1][2]

Column Temperature: 30°C.

Detection Wavelength: 225 nm.

Rationale: The phenyl ring and nitrile group show strong absorption here, maximizing

sensitivity for the parent and impurities.

Injection Volume: 10 µL.

4.2 Gradient Program
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Time (min) Mobile Phase A (%) Mobile Phase B (%) Event

0.0 90 10 Initial Hold

15.0 10 90 Linear Gradient

20.0 10 90 Wash

20.1 90 10 Re-equilibration

25.0 90 10 End

4.3 Standard & Sample Preparation
Diluent: Acetonitrile:Water (50:50 v/v).

Standard Solution: Dissolve 25.0 mg of Reference Standard in 50 mL diluent (0.5 mg/mL).

Sample Solution: Dissolve 25.0 mg of Sample in 50 mL diluent (0.5 mg/mL).

System Suitability Solution: Spike the Standard Solution with 1% of 4-

Hydroxyphenylacetonitrile (potential starting material impurity) to verify resolution.

4.4 System Suitability Criteria (Self-Validating)
Resolution (Rs): > 2.0 between the Main Peak and any adjacent impurity.

Tailing Factor (T): 0.8 – 1.5.

RSD (n=5): < 2.0% for the main peak area.

Protocol B: Impurity Profiling Logic
Understanding the synthesis pathway allows us to predict and monitor specific impurities. The

most common synthesis involves the O-alkylation of 4-hydroxyphenylacetonitrile.
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Figure 2: Origin of key process impurities. Impurity A elutes early (polar); Impurities B/C elute

near the main peak.

Impurity A (Starting Material): 4-Hydroxyphenylacetonitrile. More polar than target; elutes

earlier (RRT ~0.6).

Impurity B (Acid Degradant): 2-[4-(2-Methoxyethoxy)phenyl]acetic acid. Formed by nitrile

hydrolysis.

Impurity C (Amide Degradant): 2-[4-(2-Methoxyethoxy)phenyl]acetamide. Intermediate

hydrolysis product.

Protocol C: Identification by Spectroscopy
6.1 Infrared Spectroscopy (FT-IR)

Method: KBr Pellet or ATR (Attenuated Total Reflectance).

Key Diagnostic Bands:

2240 ± 5 cm⁻¹: Sharp, medium intensity stretch. Confirms Nitrile (-C≡N).

1250 ± 10 cm⁻¹: Strong stretch. Confirms Aryl Alkyl Ether (C-O-C).
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2800-3000 cm⁻¹: C-H stretching (Aliphatic and Aromatic).

1600, 1510 cm⁻¹: Aromatic ring skeletal vibrations.

6.2 Nuclear Magnetic Resonance (¹H-NMR)
Solvent: DMSO-d₆ or CDCl₃.

Expected Signals (CDCl₃, 400 MHz):

δ 7.25 (d, 2H): Aromatic protons (ortho to acetonitrile).

δ 6.90 (d, 2H): Aromatic protons (ortho to ether).

δ 4.10 (t, 2H): -O-CH₂-CH₂-O- (Ether methylene next to phenoxy).

δ 3.75 (t, 2H): -O-CH₂-CH₂-O- (Ether methylene next to methoxy).

δ 3.70 (s, 2H): Ar-CH₂-CN (Benzylic methylene).

δ 3.45 (s, 3H): -O-CH₃ (Terminal methoxy).
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validated against Ph. Eur. and USP general chapters.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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